N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H13N3O3/c1-23-16-5-3-2-4-14(16)17-10-15(21-24-17)18(22)20-13-8-6-12(11-19)7-9-13/h2-10H,1H3,(H,20,22)
• InChI Key: OHNYBBZZLKKXTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)C#N
• Molecular Formula: C18H13N3O3
• Molecular Weight: 319.3 g/mol

Description

N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a cyanophenyl group, a methoxyphenyl group, and an oxazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide typically involves multi-step organic reactions. One common method includes the reaction of 4-cyanobenzoyl chloride with 2-methoxyaniline to form an intermediate, which is then cyclized with an appropriate reagent to form the oxazole ring. The reaction conditions often require the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Dichloromethane, tetrahydrofuran, ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-cyanophenyl)-5-(2-ethoxyphenyl)-1,2-oxazole-3-carboxamide
• N-(4-cyanophenyl)-5-(2-chlorophenyl)-1,2-oxazole-3-carboxamide
• N-(4-cyanophenyl)-5-(2-methylphenyl)-1,2-oxazole-3-carboxamide

Uniqueness

N-(4-cyanophenyl)-5-(2-methoxyphenyl)-1,2-oxazole-3-carboxamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the methoxy group, for example, can enhance its solubility and potentially improve its interaction with biological targets .